![molecular formula C18H25N3O3S B2425577 3-(3-isopropoxypropyl)-6-morpholin-4-yl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one CAS No. 689767-53-1](/img/structure/B2425577.png)
3-(3-isopropoxypropyl)-6-morpholin-4-yl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-isopropoxypropyl)-6-morpholin-4-yl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one, also known as GSK-3 inhibitor VIII, is a small molecule inhibitor that has been widely used in scientific research. This compound has been shown to have a potent inhibitory effect on glycogen synthase kinase-3 (GSK-3), a key regulator of many cellular processes.
Mechanism of Action
3-(3-isopropoxypropyl)-6-morpholin-4-yl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one inhibitor VIII works by binding to the ATP-binding site of this compound, thereby inhibiting its activity. This leads to downstream effects, including increased glycogen synthesis and decreased cell proliferation. The exact mechanism of action of this compound inhibitor VIII is still being studied, but it is believed to involve both direct inhibition of this compound activity and indirect effects on downstream signaling pathways.
Biochemical and Physiological Effects:
This compound inhibitor VIII has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound can increase glycogen synthesis and decrease cell proliferation. In vivo studies have shown that this compound inhibitor VIII can improve glucose tolerance and reduce insulin resistance in animal models of diabetes. Additionally, this compound has been shown to have neuroprotective effects in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(3-isopropoxypropyl)-6-morpholin-4-yl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one inhibitor VIII in lab experiments is its specificity for this compound. This compound has been shown to have minimal off-target effects, which makes it a useful tool for studying the role of this compound in various cellular processes. However, one limitation of using this compound inhibitor VIII is its relatively low potency compared to other this compound inhibitors. This can make it difficult to achieve complete inhibition of this compound activity in some experiments.
Future Directions
There are a number of future directions for research on 3-(3-isopropoxypropyl)-6-morpholin-4-yl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one inhibitor VIII. One area of interest is the development of more potent and selective this compound inhibitors. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound inhibitor VIII and its downstream effects on cellular processes. Finally, there is potential for the use of this compound inhibitor VIII in the treatment of various diseases, including diabetes and Alzheimer's disease, and further research is needed to explore these possibilities.
Synthesis Methods
The synthesis method for 3-(3-isopropoxypropyl)-6-morpholin-4-yl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one inhibitor VIII involves several steps. The first step is the synthesis of 6-morpholin-4-yl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one, which is then reacted with 3-isopropoxypropyl chloride to yield the final product. The synthesis process has been described in detail in a number of research articles.
Scientific Research Applications
3-(3-isopropoxypropyl)-6-morpholin-4-yl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one inhibitor VIII has been widely used in scientific research due to its ability to inhibit this compound activity. This compound is a serine/threonine kinase that is involved in a number of cellular processes, including glycogen metabolism, cell cycle regulation, and apoptosis. Dysregulation of this compound has been implicated in a number of diseases, including Alzheimer's disease, diabetes, and cancer.
Properties
IUPAC Name |
6-morpholin-4-yl-3-(3-propan-2-yloxypropyl)-2-sulfanylidene-1H-quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O3S/c1-13(2)24-9-3-6-21-17(22)15-12-14(20-7-10-23-11-8-20)4-5-16(15)19-18(21)25/h4-5,12-13H,3,6-11H2,1-2H3,(H,19,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZMLFTYLHXDZGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCCCN1C(=O)C2=C(C=CC(=C2)N3CCOCC3)NC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.